Cas no 19592-55-3 (Pregna-5,7-diene-3,20-dione,cyclic bis(1,2-ethanediyl acetal) (9CI))

• Product Name: Pregna-5,7-diene-3,20-dione,cyclic bis(1,2-ethanediyl acetal) (9CI)
• CAS No: 19592-55-3
• MF: C₂₅H₃₆O₄
• MW: 400.550948143005
• CID: 214680
• PubChem ID: 89188
• Update Time: 2025-07-20

Pregna-5,7-diene-3,20-dione,cyclic bis(1,2-ethanediyl acetal) (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-5,7-diene-3,20-dione,cyclic bis(1,2-ethanediyl acetal) (9CI)
• (10R,13S,17S)-10,13-dimethyl-17-(2-methyl-1,3-dioxolan-2-yl)spiro[1,2,4,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]
• 3,20-Bis(ethylenedioxy)pregna-5,7-diene
• 10,13-dimethyl-17-(2-methyl-1,3-dioxolan-2-yl)-1,2,4,9,10,11,12,13,14,15,16,17-dodecahydrospiro[cyclopenta[a]phenanthrene-3,2'-[1,3]dioxolane]
• Einecs 243-175-0
• Pregna-5,7-diene-3,20-dione bis(ethylene acetal)
• NS00009573
• 19592-55-3
• DTXSID40941362
• 10,13-dimethyl-17-(2-methyl-1,3-dioxolan-2-yl)spiro[1,2,4,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]

• Inchi： 1S/C25H36O4/c1-22-10-11-25(28-14-15-29-25)16-17(22)4-5-18-19-6-7-21(24(3)26-12-13-27-24)23(19,2)9-8-20(18)22/h4-5,19-21H,6-16H2,1-3H3
• InChI Key： CFZNXPSHLNMZGD-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)C1CCC2C3=CC=C4CC5(CCC4(C)C3CCC21C)OCCO5

Computed Properties

• Exact Mass: 400.26148
• Monoisotopic Mass: 400.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Delta-7-steroids

Additional information on Pregna-5,7-diene-3,20-dione,cyclic bis(1,2-ethanediyl acetal) (9CI)

Comprehensive Overview of Pregna-5,7-diene-3,20-dione, cyclic bis(1,2-ethanediyl acetal) (9CI) (CAS No. 19592-55-3)

Pregna-5,7-diene-3,20-dione, cyclic bis(1,2-ethanediyl acetal) (9CI), with the CAS number 19592-55-3, is a specialized steroidal compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pregnane derivatives, which are widely studied for their potential applications in drug development and metabolic studies. The unique structural features of this molecule, including its cyclic acetal groups, make it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The compound's IUPAC name reflects its complex structure, highlighting the presence of a pregna-5,7-diene backbone and 3,20-dione functional groups. The cyclic bis(1,2-ethanediyl acetal) modification further enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers often search for CAS 19592-55-3 suppliers or Pregna-5,7-diene-3,20-dione synthesis methods to access this compound for their studies. Its potential role in steroid hormone research and drug discovery aligns with current trends in personalized medicine and targeted therapies.

In recent years, the demand for high-purity steroidal intermediates like Pregna-5,7-diene-3,20-dione, cyclic bis(1,2-ethanediyl acetal) has increased due to advancements in cancer research and endocrine disorder treatments. The compound's ability to interact with specific hormone receptors makes it a candidate for investigating new therapeutic targets. Additionally, its chemical stability and solubility properties are frequently discussed in forums and research papers, as these characteristics are critical for formulation development.

From a synthetic perspective, the cyclic acetal protection in this molecule is particularly noteworthy. This feature is often explored in organic synthesis tutorials and medicinal chemistry webinars, as it demonstrates advanced protective group strategies. Researchers looking for CAS 19592-55-3 applications or steroid acetal derivatives will find this compound relevant to their work. Its potential use in enzyme inhibition studies and metabolic pathway analysis further expands its utility in modern biochemistry.

The compound's relevance extends to academic research and industrial applications, with many laboratories seeking custom synthesis services for Pregna-5,7-diene-3,20-dione derivatives. Its structural complexity also makes it a valuable tool for teaching advanced steroid chemistry concepts in universities. As the scientific community continues to explore novel drug delivery systems and biocompatible materials, compounds like this are likely to remain in focus for their versatile properties.

In summary, Pregna-5,7-diene-3,20-dione, cyclic bis(1,2-ethanediyl acetal) (9CI) (CAS No. 19592-55-3) represents a fascinating intersection of steroid chemistry and pharmaceutical innovation. Its unique structure and potential applications make it a compound of enduring interest to researchers and industry professionals alike. Whether you're investigating hormone analogs, synthetic methodologies, or biochemical interactions, this compound offers a wealth of opportunities for scientific exploration.